![molecular formula H4O6P2S2 B1233457 Disulfanediylbis(phosphonic acid)](/img/structure/B1233457.png)
Disulfanediylbis(phosphonic acid)
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Overview
Description
Disulfanediylbis(phosphonic acid) is an inorganic disulfide and a phosphorus oxoacid.
Scientific Research Applications
Fuel Cell Applications : Phosphonated poly(arylene ether sulfone) polymer electrolytes, developed for direct methanol fuel cells, demonstrate high proton conductivity and low methanol crossover, making them potential candidates for proton exchange membrane fuel cells (PEMFCs) (Abu-Thabit, Ali, & Zaidi, 2010).
Anticorrosive Properties : Phosphonic acid-containing polymers show promise as anticorrosive coatings. They significantly reduce the corrosion rate of polymer-coated mild steel in a saline solution (Chauveau et al., 2015).
High Proton Conductivity : Polysulfones grafted with poly(vinylphosphonic acid) exhibit high proton conductivity, both in hydrated and nominally dry states, suggesting their utility in fuel cell membranes (Parvole & Jannasch, 2008).
Polymers for Fuel Cells : Blending phosphonated polysulfones with sulfonated poly(ether ether ketone) results in membranes with enhanced properties for fuel cell applications, such as improved mechanical strength and thermal stability (Abu-Thabit et al., 2012).
Surface/Interface Control in Materials : Phosphonic acids are increasingly used to control surface and interface properties in materials, such as in the development of organic electronic devices, photovoltaic cells, and nanomaterials (Guerrero et al., 2013).
Electrochemical Applications : The use of (aminomethyl)phosphonic acid in a catalytic system for olefin epoxidation demonstrates high yields and environmental benefits, suggesting its utility in large-scale industrial applications (Sato et al., 1997).
Selective Enrichment of Uranium(VI) : Phosphonate-derivatized resins show high sorption capacity and selectivity for uranium(VI), indicating their potential in nuclear waste management and environmental remediation (Merdivan, Buchmeiser, & Bonn, 1999).
properties
Molecular Formula |
H4O6P2S2 |
---|---|
Molecular Weight |
226.11 g/mol |
IUPAC Name |
(phosphonodisulfanyl)phosphonic acid |
InChI |
InChI=1S/H4O6P2S2/c1-7(2,3)9-10-8(4,5)6/h(H2,1,2,3)(H2,4,5,6) |
InChI Key |
QKBSYAOOLDJWIB-UHFFFAOYSA-N |
SMILES |
OP(=O)(O)SSP(=O)(O)O |
Canonical SMILES |
OP(=O)(O)SSP(=O)(O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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